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Compound of Interest

Compound Name: 2-Methylpiperazine

Cat. No.: B152721

Application Notes and Protocols for 2-
Methylpiperazine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed laboratory handling and safety procedures for 2-
Methylpiperazine. It is intended to be a comprehensive resource for researchers, scientists,
and professionals in drug development who handle this chemical.

Physicochemical and Hazard Information

2-Methylpiperazine is a cyclic diamine that exists as a light-yellow or white to almost white
crystalline solid.[1][2] It is hygroscopic, meaning it readily absorbs moisture from the air, and
has a characteristic amine-like odor.[2][3] This compound is soluble in water and acetone.[2]

Quantitative Data Summary

The following table summarizes the key quantitative data for 2-Methylpiperazine. It is
important to note that some specific values, such as auto-ignition temperature and explosive
limits, are not consistently reported in available safety literature.
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Property Value Source(s)
Molecular Formula CsHi2N2 [4]
Molecular Weight 100.16 g/mol [5]

Melting Point 61-63 °C [4]

Boiling Point 155 °C @ 763 mmHg [4]

Flash Point 63-65 °C (145.4-149 °F) [21[61[7]
Oral LD50 (Rat) 2030 mg/kg [6]
Auto-ignition Temperature Not available [61[71[8]
Upper Explosive Limit (%) Not available [11[61[7]
Lower Explosive Limit (%) Not available [11161[7]

Hazard Identification and Classification

2-Methylpiperazine is classified as a hazardous substance.[1] It is a flammable solid that can

cause severe skin burns and serious eye damage.[3][5] It may also cause irritation to the

respiratory system.[2][8]

GHS Hazard Statements:

e H228: Flammable solid[5]

o H314: Causes severe skin burns and eye damage[5]
e H315: Causes skin irritation[2]

e H318: Causes serious eye damage[5]

o H319: Causes serious eye irritation[2]

o H335: May cause respiratory irritation[2]

Laboratory Handling and Storage Protocols
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Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with handling 2-Methylpiperazine should

be conducted before any work begins. The following PPE is recommended:

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
full-face shield.[1][6]

Protects against splashes,
dust, and vapors that can

cause severe eye damage.

Skin Protection

Chemically resistant gloves
(e.g., nitrile rubber, tested to
EN 374 standard), a lab coat,
and appropriate protective
clothing to prevent skin

exposure.[1][6]

Prevents direct contact which
can cause severe skin burns

and irritation.

Respiratory Protection

A NIOSH/MSHA-approved
respirator should be used
when engineering controls are
insufficient, or for emergency
situations.[6] The type of
respirator will depend on the
potential for airborne

concentrations.

Protects against inhalation of
dust or vapors which can
cause respiratory tract

irritation.

PPE Selection Workflow
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Personal Protective Equipment (PPE) Protocol

High Risk Enhanced PPE:
(e.g., open handling, - Full-Face Shield
large qua‘nlllles‘ - Chemical Resistant Apron
poor ventilation) - Heavy-duty Gloves

- Respiratory Protection
Proceed with
Experiment

Assess Risk of
Exposure (Inhalation,
Skin/Eye Contact)

Task Involving
2-Methylpiperazine

Evaluate Standard PPE:
Conditions - Safety Goggles
- Lab Coat
lewRs: - Nitrile Gloves
(e.g., small quantities,

closed system)
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Emergency First Aid Protocol

Exposure to
2-Methylpiperazine

Identify Route
of Exposure

Ingestion

Skin/Eye Contact Inhalation

Immediately Flush with Movg to Fresh Air. Do NOT Induce Vomiting.
Water for 15 min. Provide Oxygen or Rinse Mouth. Give Water/Milk
Remove Contaminated Clothing Artificial Respiration '

Seek Immediate

Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [laboratory handling and safety procedures for 2-
Methylpiperazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152721#laboratory-handling-and-safety-procedures-
for-2-methylpiperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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